Unii-7YO2kyd41V
Overview
Description
Unii-7YO2kyd41V is a unique ingredient identifier that is non-proprietary, free, unique, unambiguous, nonsemantic, and alphanumeric . It is based on a substance’s molecular structure and/or descriptive information . The molecular formula for Unii-7YO2kyd41V is C21H19N3O2 . It is also known as 2,3,4,9-TETRAHYDRO-1-(1H-INDOL-3-YLMETHYL)-1H-PYRIDO(3,4-B)INDOLE-3-CARBOXYLIC ACID .
Molecular Structure Analysis
The molecular structure of Unii-7YO2kyd41V is represented by the molecular formula C21H19N3O2 . This indicates that it contains 21 carbon atoms, 19 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms .Scientific Research Applications
Recent Advances in Liquid-Phase Syntheses of Inorganic Nanoparticles
A paper by Cushing, Kolesnichenko, and O'Connor (2004) discusses the development of novel materials as a fundamental aspect of chemical research. This research is driven by advancements in various industry sectors, including electronics, where discoveries in new semiconducting materials have led to significant technological evolution (Cushing, Kolesnichenko, & O'Connor, 2004).
Database for Retrieval and Interactive Analysis of Human Molecular Interaction Networks
Kalathur et al. (2013) introduce UniHI 7, a database for the retrieval, analysis, and visualization of human molecular interaction networks. This comprehensive platform is intended to support network-based research in biology and medicine (Kalathur et al., 2013).
Preparation and Photoelectron Spectroscopy Study of UNx Thin Films
Black et al. (2001) conducted a study on the preparation of thin films of uranium nitrides (UN and U2N3), which are relevant in the field of material science. Their research provides insights into the electronic states and compositions of these materials, which have potential applications in various scientific domains (Black et al., 2001).
Mechanised Nanoparticles for Drug Delivery
Cotí et al. (2009) explore the field of supramolecular chemistry and its application in developing mechanised silica nanoparticles (SNPs). These SNPs have potential in biological applications, particularly in targeted drug delivery for cancer treatment (Cotí et al., 2009).
Prediction of Stable Ground-State Uranium Nitrides at Ambient and High Pressures
Zhou et al. (2018) focus on uranium nitrides, emphasizing their potential as advanced nuclear fuels. Their research explores the phase diagram of uranium nitrides under various conditions, contributing to a deeper understanding of these materials' structural characteristics and physical properties (Zhou et al., 2018).
Metal Nanoclusters: Novel Probes for Diagnostic and Therapeutic Applications
Tao et al. (2015) discuss the use of metal nanoclusters in diagnostic and therapeutic applications, highlighting their potential in biological analysis, imaging, and treatment of diseases. This research indicates the growing interest in metal nanoclusters for medical applications (Tao et al., 2015).
properties
IUPAC Name |
1-(1H-indol-3-ylmethyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2/c25-21(26)19-10-15-14-6-2-4-8-17(14)24-20(15)18(23-19)9-12-11-22-16-7-3-1-5-13(12)16/h1-8,11,18-19,22-24H,9-10H2,(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCSLLYDMBPPURE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(C2=C1C3=CC=CC=C3N2)CC4=CNC5=CC=CC=C54)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Unii-7YO2kyd41V | |
CAS RN |
287170-99-4 |
Source
|
| Record name | 1-(1H-Indol-3-ylmethyl)-1,2,3,4-tetrahydro-9H-pyrido(3,4-b)indole-3-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0287170994 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3,4,9-TETRAHYDRO-1-(1H-INDOL-3-YLMETHYL)-1H-PYRIDO(3,4-B)INDOLE-3-CARBOXYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7YO2KYD41V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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